Cas no 1803591-24-3 (6-ethyl-3,4-dihydro-2H-pyran-5-carboxylic acid)

• Product Name: 6-ethyl-3,4-dihydro-2H-pyran-5-carboxylic acid
• CAS No: 1803591-24-3
• CID: 4616815
• PubChem ID: 75524989
• Update Time: 2025-06-25

6-ethyl-3,4-dihydro-2H-pyran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-3,4-dihydro-2H-pyran-5-carboxylic acid

Additional information on 6-ethyl-3,4-dihydro-2H-pyran-5-carboxylic acid

Introduction to 6-ethyl-3,4-dihydro-2H-pyran-5-carboxylic acid (CAS No. 1803591-24-3)

6-ethyl-3,4-dihydro-2H-pyran-5-carboxylic acid, identified by the CAS number 1803591-24-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic carboxylic acid derivative has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The presence of a pyran ring system with an ethyl substituent and a carboxylic acid functional group at the 5-position makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound belongs to the broader category of dihydropyran derivatives, which are known for their stability and reactivity in various synthetic pathways. The pyran ring, a six-membered oxygen-containing heterocycle, is a common motif in natural products and pharmaceuticals, contributing to favorable pharmacokinetic properties. The 6-ethyl moiety introduces steric and electronic effects that can influence the compound's solubility, metabolic stability, and interaction with biological targets.

6-Ethyl-3,4-dihydro-2H-pyran-5-carboxylic acid has been studied for its potential role as an intermediate in the synthesis of more complex molecules. Its carboxylic acid group provides a site for further functionalization, such as esterification or amidation, enabling the creation of derivatives with tailored properties. This flexibility makes it a valuable building block in drug discovery programs aimed at developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 6-ethyl-3,4-dihydro-2H-pyran-5-carboxylic acid. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and inflammatory diseases. The pyran core structure is particularly interesting because it mimics natural products that have demonstrated biological activity in preclinical models.

In the context of modern drug development, the synthesis of 6-ethyl-3,4-dihydro-2H-pyran-5-carboxylic acid has been optimized using green chemistry principles to minimize waste and improve yield. Catalytic methods have been employed to enhance the efficiency of key reactions, aligning with global efforts to sustainable pharmaceutical manufacturing. These innovations not only reduce costs but also make the production process more environmentally friendly.

The pharmacological potential of 6-ethyl-3,4-dihydro-2H-pyran-5-carboxylic acid has been explored in several research groups. Preliminary studies indicate that derivatives of this compound may possess anti-inflammatory and antioxidant properties, making them candidates for treating chronic diseases. The structural features of the molecule allow it to interact with biological targets in multiple ways, suggesting broad therapeutic applications if further research validates these findings.

The chemical properties of 6-ethyl-3,4-dihydro-2H-pyran-5-carboxylic acid, such as its solubility and stability under various conditions, make it suitable for formulation into different dosage forms. Researchers are investigating its behavior in solution-phase reactions and its compatibility with other pharmaceutical excipients to ensure optimal delivery systems. These efforts are critical for translating laboratory discoveries into viable clinical candidates.

The role of 6-ethyl-3,4-dihydro-2H-pyran-5-carboxylic acid as a key intermediate extends beyond traditional pharmaceutical applications. It has shown promise in materials science, particularly in the development of chiral auxiliaries and catalysts used in asymmetric synthesis. The ability to functionalize this scaffold opens up new avenues for creating enantiomerically pure compounds, which are often required for effective drug therapies.

As computational methods continue to evolve, the design and optimization of molecules like 6-Ethyl derivatives benefit from high-throughput screening and machine learning algorithms. These tools predict molecular properties with increasing accuracy, allowing researchers to prioritize compounds based on their potential efficacy and safety profiles before conducting expensive wet-lab experiments.

The future prospects for 6-Ethyl derivatives remain exciting as new synthetic methodologies are developed and biological assays refined. Collaborative efforts between academia and industry are essential to accelerate the translation of promising compounds into clinical trials. With continued investment in research infrastructure and skilled personnel, the therapeutic potential of this class of molecules will likely be fully realized.